Cas no 1805441-19-3 (Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate
• CAS No: 1805441-19-3
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4883087
• Update Time: 2025-05-21

Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-15-8-6(10)5(9(14)16-2)4(3-13-8)7(11)12/h3,7H,1-2H3
• InChI Key： KUZQBYAWZVOYTD-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(C(F)F)=C1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate

Professional Introduction of Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate (CAS No. 1805441-19-3)

Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate, with the CAS number 1805441-19-3, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a fluoro group, a methoxy group, and a methyl ester group. These substituents contribute to its bioactivity, selectivity, and stability, making it a valuable molecule for research and development.

The synthesis of Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis process to improve yield and purity, which are critical for its application in large-scale production. Researchers have also explored the use of catalytic asymmetric synthesis to enhance the enantioselectivity of this compound, which is particularly important for its potential use in pharmaceuticals where stereochemistry plays a crucial role.

In terms of applications, this compound has shown promising results in pesticide development. Its ability to inhibit specific enzymes involved in pest metabolism makes it a potential candidate for developing eco-friendly pesticides with high efficacy and low toxicity. Additionally, studies have highlighted its potential as a lead compound in drug discovery, particularly in targeting diseases such as cancer and infectious diseases. The presence of fluorine atoms in its structure enhances its lipophilicity and bioavailability, which are desirable properties for drug candidates.

The chemical stability of Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate has been extensively studied under various environmental conditions. Research indicates that it exhibits good stability under normal storage conditions, which is essential for its shelf life and transportation. However, further investigations are required to understand its degradation pathways under different pH levels and temperatures, which could provide insights into its environmental impact and safety profiles.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of this compound. These studies have provided valuable insights into its molecular interactions, docking behavior, and binding affinities strong>. For instance, molecular dynamics simulations have revealed that the compound exhibits strong binding interactions with certain protein targets, suggesting its potential as a therapeutic agent. Furthermore, quantum chemical calculations have shed light on its electronic properties, which are critical for understanding its reactivity and selectivity in various chemical reactions.

In conclusion, Methyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate (CAS No. 1805441-19-3) is a versatile compound with significant potential in multiple fields. Its unique chemical structure, combined with advanced synthetic techniques and computational modeling, positions it as a key molecule for future innovations in agriculture and medicine. Ongoing research continues to uncover new applications and optimize its properties, ensuring that this compound remains at the forefront of scientific exploration.